BENGHE Methodological & Application

Check Availability & Pricing

Preparation of Solvent Blue 94 Stock Solutions:
Application Notes and Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Solvent Blue 94

Cat. No.: B1169305

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solvent Blue 94 is a synthetic, blue-colored anthraquinone dye.[1][2] Due to its high heat
resistance, light fastness, and stability in various organic solvents, it finds extensive
applications in coloring plastics, printing inks, rubber, gasoline, oils, lubricants, and waxes.[3][4]
In a research and development setting, particularly in fields like material science and drug
delivery, the preparation of accurate and stable stock solutions of Solvent Blue 94 is a critical
first step for various experimental assays. This document provides detailed application notes
and protocols for the preparation of Solvent Blue 94 stock solutions.

Chemical and Physical Properties

A summary of the key properties of Solvent Blue 94 is presented in the table below. It is
important to note that while specific solubility data in various organic solvents is not readily
available, its classification as a solvent dye indicates its solubility in non-polar to moderately
polar organic solvents.[5] The parent compound, anthraquinone, is soluble in solvents like
chloroform, acetone, and hot ethanol.[6]
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Property Value Reference
Chemical Name Solvent Blue 94 [2]
CAS Number 123515-19-5 [21[7]
Chemical Class Anthraquinone [11[2]
Appearance Greenish-blue powder [3]
Molecular Structure Anthraquinone derivative [2]
Melting Point 230 °C [3]
Density 0.71 g/cm?3 [3]
Heat Resistance 260 °C [3]
Light Fastness 5 [31[7]
Acid Resistance 4 [31[7]
Alkali Resistance 5 [31[7]
Water Solubility <1.0% [31[7]
Volatile Matter at 105°C <1.0% [31[7]

Safety and Handling

Warning: Specific safety data for Solvent Blue 94 is limited. The following guidelines are based
on safety data sheets for similar solvent dyes. Always consult the specific Safety Data Sheet
(SDS) provided by the supplier before handling.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety
goggles with side shields, and chemical-resistant gloves (e.qg., nitrile).

e Respiratory Protection: When handling the powder, work in a well-ventilated area or use a
chemical fume hood to avoid inhalation of dust particles. If significant dust is generated, a
NIOSH-approved respirator may be necessary.
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» Fire Hazards: Solvent dyes may be flammable, and the powder can form explosive dust
clouds in the air. Keep away from heat, sparks, and open flames.[8][9]

e Health Hazards: May cause eye and skin irritation upon contact. Inhalation of dust may
irritate the respiratory tract. Ingestion may be harmful.[9]

o First Aid:

o Eyes: Immediately flush with plenty of water for at least 15 minutes, lifting upper and lower
eyelids. Seek medical attention.

o Skin: Remove contaminated clothing and wash the affected area with soap and water.

o Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.

o Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[9]

» Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not
allow it to enter drains or waterways.

Experimental Protocol: Preparation of a 1 mg/mL
Stock Solution

This protocol describes the preparation of a 1 mg/mL stock solution of Solvent Blue 94 in a
suitable organic solvent. The choice of solvent will depend on the specific application. Based
on the properties of anthraquinone dyes, solvents such as acetone, chloroform, or warm
ethanol are likely to be effective. It is recommended to perform a small-scale solubility test
before preparing a large volume of stock solution.

Materials:
e Solvent Blue 94 powder

e Anhydrous organic solvent (e.g., acetone, chloroform, or ethanol)
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Analytical balance

Volumetric flask (e.g., 10 mL or 25 mL)

Weighing paper or boat

Spatula

Glass funnel

Magnetic stirrer and stir bar (optional)

Water bath or sonicator (optional, for aiding dissolution)
Amber glass storage bottle

Procedure:

Calculate the required mass of Solvent Blue 94. For a 1 mg/mL stock solution in a 10 mL
volumetric flask, you will need 10 mg of the dye.

Weigh the Solvent Blue 94 powder accurately. Using an analytical balance, carefully weigh
the calculated amount of Solvent Blue 94 onto a piece of weighing paper or a weighing boat.

Transfer the powder to the volumetric flask. Use a clean, dry glass funnel to transfer the
weighed powder into the volumetric flask. Rinse the weighing paper/boat and the funnel with
a small amount of the chosen solvent to ensure all the powder is transferred into the flask.

Add a small amount of solvent and mix. Add approximately half of the final volume of the
solvent to the volumetric flask. Swirl the flask gently to wet the powder and form a slurry. If
necessary, a magnetic stir bar can be added for more efficient mixing.

Aid dissolution (if necessary). If the dye does not dissolve readily, gentle warming in a water
bath (do not exceed 40-50°C for volatile solvents) or sonication for a few minutes can help to
facilitate dissolution.

Bring the solution to the final volume. Once the dye is completely dissolved, carefully add the
solvent to the volumetric flask until the bottom of the meniscus reaches the calibration mark.
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e Homogenize the solution. Cap the volumetric flask and invert it several times to ensure the

solution is homogeneous.

o Store the stock solution properly. Transfer the prepared stock solution to a clean, dry, and
clearly labeled amber glass bottle to protect it from light. Store at room temperature unless

the specific solvent requires different storage conditions.

Experimental Workflow Diagram
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Workflow for Preparation of Solvent Blue 94 Stock Solution
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:
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:
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Click to download full resolution via product page

Caption: Workflow for the preparation of a Solvent Blue 94 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Preparation of Solvent Blue 94 Stock Solutions:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1169305#preparation-of-solvent-blue-94-stock-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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